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Compound of Interest

Compound Name: BAY-184

Cat. No.: B15543705

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the published performance data of BAY-184, a

potent and selective KAT6A/B inhibitor, with other known alternatives in the field. The

information is based on publicly available experimental data.

Disclaimer: All currently available data on BAY-184 originates from the initial discovery and

characterization studies conducted by Bayer AG. As of the time of this publication, no

independent validation studies of BAY-184 have been identified in the public domain. The

following comparison is therefore based on the data presented in the original publications and

data available for alternative compounds from various sources.

Quantitative Data Comparison
The following tables summarize the key in vitro and in vivo efficacy data for BAY-184 and its

main alternatives, PF-9363 (CTx-648) and WM-1119. Direct head-to-head comparative studies

are limited; therefore, data is compiled from individual publications and should be interpreted

with consideration of potential variations in experimental conditions.

Table 1: In Vitro Biochemical and Cellular Potency
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Compound Target(s)
Biochemica
l IC₅₀
(KAT6A)

Biochemica
l IC₅₀
(KAT6B)

Cellular
H3K23ac
IC₅₀

Cell
Proliferatio
n IC₅₀ (ZR-
75-1)

BAY-184
KAT6A,

KAT6B
71 nM[1] 83 nM

670 nM (ZR-

75-1 cells)[1]
130 nM[1]

PF-9363

(CTx-648)

KAT6A,

KAT6B
Not Reported Not Reported Not Reported

0.3 nM (ZR-

75-1)[2]

WM-1119 KAT6A 6.3 nM Not Reported Not Reported Not Reported

Table 2: Selectivity Profile

Compound KAT5 IC₅₀ KAT7 IC₅₀ p300 IC₅₀

BAY-184 14,300 nM[3] 1,070 nM[3] >10,000 nM[3]

PF-9363 (CTx-648)

Highly selective vs.

other MYST family

members

Highly selective vs.

other MYST family

members

Not Reported

WM-1119
>1100-fold selective

over KAT5

>250-fold selective

over KAT7
Not Reported

Table 3: In Vivo Efficacy
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Compound Animal Model Dosing Outcome

BAY-184
ZR-75-1 xenograft

(mouse)

Not specified in

abstracts

Successfully validated

in an in vivo proof-of-

concept study[1][4][5]

PF-9363 (CTx-648)
Patient-derived

xenograft

Not specified in

abstracts

Strong anti-tumor

activity[2]

WM-1119
Lymphoma mouse

model

Not specified in

abstracts

Efficacious in

preventing the

progression of

lymphoma[4]

Signaling Pathways and Experimental Workflows
To visually represent the mechanisms and experimental processes discussed, the following

diagrams have been generated using Graphviz.
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Experimental Workflow for Inhibitor Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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